Cas no 1805199-83-0 (6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile)

• Product name: 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile
• CAS No: 1805199-83-0
• MF: C₉H₆ClF₃N₂
• MW: 234.605551242828
• CID: 4884882

6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile

• Inchi： 1S/C9H6ClF3N2/c10-4-5-3-6(9(12)13)8(11)7(15-5)1-2-14/h3,9H,1,4H2
• InChI Key： OMZKXXSAXJGOSB-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)F)=C(C(CC#N)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Topological Polar Surface Area: 36.7
• XLogP3: 1.7

Additional information on 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile

Introduction to 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1805199-83-0)

6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile, with the CAS number 1805199-83-0, is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, difluoromethyl substituent, and a fluoropyridine core, which collectively contribute to its potential therapeutic applications.

The molecular structure of 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile is particularly noteworthy for its ability to modulate various biological targets. The presence of the chloromethyl group enhances the compound's reactivity and functionalization potential, making it an attractive candidate for the synthesis of more complex molecules. The difluoromethyl substituent imparts unique electronic and steric properties, which can influence the compound's pharmacokinetic and pharmacodynamic profiles. Additionally, the fluoropyridine core provides a rigid and planar structure that can facilitate interactions with specific protein binding sites.

Recent studies have highlighted the potential of 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by selectively inhibiting key enzymes involved in inflammatory pathways. The researchers found that the compound effectively reduced levels of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models.

In another study, published in the European Journal of Medicinal Chemistry, 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile was evaluated for its antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The results showed that the compound exhibited significant antiviral effects by inhibiting viral replication and reducing viral load in infected cells. This finding suggests that 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile could be a promising lead compound for the development of new antiviral therapies.

The pharmacokinetic properties of 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile have also been extensively studied. A preclinical study conducted by a team of researchers from a leading pharmaceutical company revealed that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound was found to have good oral bioavailability, low plasma protein binding, and a moderate half-life, which are all desirable characteristics for a drug candidate.

In terms of safety and toxicity, initial assessments indicate that 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile has a favorable safety profile. In vitro cytotoxicity assays showed minimal cytotoxic effects on normal human cell lines at therapeutic concentrations. Additionally, in vivo toxicity studies in animal models did not reveal any significant adverse effects at doses up to 100 mg/kg.

The synthetic route to produce 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the fluoropyridine core, introduction of the difluoromethyl group, and final functionalization with the chloromethyl moiety. The robustness and scalability of this synthetic route make it suitable for large-scale production.

The potential applications of 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile extend beyond its direct therapeutic uses. The compound can serve as a valuable building block for the synthesis of more complex molecules with diverse biological activities. For example, it can be used as an intermediate in the development of novel antibiotics, anticancer agents, and neuroprotective compounds.

In conclusion, 6-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1805199-83-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as a key molecule in modern drug discovery efforts.